Cas no 1805424-28-5 (2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine
• CAS No: 1805424-28-5
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4807154
• Update Time: 2025-07-23

2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-2-5(8(9)10)7(13(14)15)6(3-11)12-4/h2,8H,1H3
• InChI Key： MANDRZSBERSGPU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(C#N)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine

Introduction to 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine (CAS No. 1805424-28-5)

2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine, identified by its CAS number 1805424-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a nitro group, makes this molecule a promising candidate for various biochemical applications.

The cyano group at the 2-position of the pyridine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly valuable in drug design, where solubility and bioavailability are critical factors. Additionally, the difluoromethyl group at the 4-position provides electronic and steric effects that can modulate the binding affinity of the compound to its intended biological target. The methyl group at the 6-position further contributes to the steric environment of the molecule, influencing its overall shape and reactivity.

The nitro group at the 3-position is another key functional moiety that imparts unique chemical properties to the compound. Nitro groups are known for their ability to participate in redox reactions, making them useful in various synthetic transformations. Moreover, the electron-withdrawing nature of nitro groups can enhance the binding interactions of the molecule with biological targets, thereby improving its pharmacological activity.

In recent years, there has been a growing interest in developing novel compounds with pyridine core structures due to their wide range of biological activities. Pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine has shown promise in several preclinical studies as a lead compound for drug development.

One of the most notable applications of this compound is in the field of oncology. Pyridine-based molecules have been identified as potent inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine, particularly the combination of cyano, difluoromethyl, and nitro groups, make it an attractive candidate for developing small-molecule inhibitors that can selectively target cancer cells without affecting normal cells. Several research groups have reported promising results from in vitro and in vivo studies using derivatives of this compound.

In addition to oncology, this compound has also shown potential in treating inflammatory diseases. Inflammatory processes are mediated by various signaling pathways and enzymes that can be modulated by small-molecule inhibitors. The unique chemical properties of 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine make it a versatile tool for investigating novel therapeutic strategies against inflammation.

The synthesis of 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have shown that modifications at specific positions on the pyridine ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these structural features, researchers can optimize the bioavailability and therapeutic efficacy of the compound.

In conclusion, 2-Cyano-4-(difluoromethyl)-6-methyl-3-nitropyridine (CAS No. 1805424-28-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies across various disease areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.